Cas no 931720-94-4 (6-chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 6-chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 931720-94-4
• MF: C₁₂H₉Cl₂N₅
• MW: 294.139359235764
• CID: 3158014
• PubChem ID: 27368995
• Update Time: 2025-06-11

6-chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• <br>(6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-(4-chloro-phenyl)-amin e
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 6-chloro-N-(4-chlorophenyl)-1-methyl-
• SCHEMBL22806016
• STL115549
• 931720-94-4
• AKOS001786868
• 6-chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-chloro-N-(4-chlorophenyl)-1-methyl-
• 6-chloro-N-(4-chlorophenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• F2064-0038
• 6-chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C12H9Cl2N5/c1-19-11-9(6-15-19)10(17-12(14)18-11)16-8-4-2-7(13)3-5-8/h2-6H,1H3,(H,16,17,18)
• InChI Key： QRGSBPAYQWSHNG-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=NN(C)C2=N1)NC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 293.0235007g/mol
• Monoisotopic Mass: 293.0235007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 6-chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Recent Advances in the Study of 6-Chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 931720-94-4)

The compound 6-chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 931720-94-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyrimidine derivative has been investigated for its role as a kinase inhibitor, particularly in the context of cancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. Structural analyses have revealed that the chloro-substituted phenyl ring and the pyrazolopyrimidine core are critical for its binding affinity and selectivity. These insights have paved the way for the development of analogs with improved potency and reduced off-target effects.

In addition to its kinase inhibitory activity, 6-chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has shown promise in modulating immune responses. Recent in vitro and in vivo studies have demonstrated its potential as an immunomodulatory agent, particularly in autoimmune diseases and inflammatory conditions. The compound's dual functionality as a kinase inhibitor and immunomodulator makes it a versatile candidate for further drug development.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that it exhibits favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, challenges such as solubility and formulation optimization remain to be addressed to enhance its therapeutic potential.

Looking ahead, the focus of research on 6-chloro-N-(4-chlorophenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is expected to shift towards translational applications. Collaborative efforts between academia and industry will be crucial in advancing this compound from the bench to the bedside. Future studies should also explore its potential in combination therapies and its efficacy in patient-derived models to better predict clinical outcomes.